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Compound of Interest

Compound Name: 3-Ethoxyacrylonitrile

Cat. No.: B1336121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-
ethoxyacrylonitrile in various solvents. The information contained herein is intended to

support research, development, and formulation activities involving this compound.

Executive Summary
3-Ethoxyacrylonitrile is a versatile organic compound with applications in chemical synthesis.

A thorough understanding of its solubility is crucial for its effective use in various experimental

and industrial settings. This document summarizes the available quantitative solubility data,

provides a qualitative assessment of its solubility in common organic solvents, and details a

standard experimental protocol for solubility determination.

Physicochemical Properties of 3-Ethoxyacrylonitrile
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Property Value Reference

Molecular Formula C₅H₇NO [1]

Molecular Weight 97.12 g/mol [1]

Appearance
Colorless to light yellow

transparent liquid
[2]

Density 0.944 g/mL at 25 °C [3]

Boiling Point 90-91 °C at 19 mmHg [4]

Flash Point 82 °C (closed cup) [3]

Refractive Index n20/D 1.454 [4]

Quantitative Solubility Data
Currently, specific quantitative solubility data for 3-ethoxyacrylonitrile in a wide range of

organic solvents is limited in publicly available literature. However, its solubility in water has

been reported.

Table 1: Quantitative Solubility of 3-Ethoxyacrylonitrile in Water

Solvent Temperature (°C) Solubility (g/L)

Water 20 19

Source:[2][4][5]

Qualitative Solubility in Common Organic Solvents
While precise quantitative data is not available for many organic solvents, a qualitative

understanding of 3-ethoxyacrylonitrile's solubility can be inferred from its molecular structure

and the principle of "like dissolves like." 3-Ethoxyacrylonitrile possesses both polar (nitrile

and ether groups) and non-polar (ethyl and vinyl groups) characteristics, suggesting it will be

soluble in a range of organic solvents.
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Table 2: Qualitative Solubility Assessment of 3-Ethoxyacrylonitrile
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Solvent Polarity Expected Solubility Rationale

Methanol Polar Protic Soluble

The presence of polar

functional groups in 3-

ethoxyacrylonitrile

should allow for

favorable interactions

with polar protic

solvents like

methanol.

Ethanol Polar Protic Soluble

Similar to methanol,

ethanol is a polar

protic solvent and is

expected to readily

dissolve 3-

ethoxyacrylonitrile.

Acetone Polar Aprotic Soluble

Acetone's polarity

should facilitate the

dissolution of 3-

ethoxyacrylonitrile.

Ethyl Acetate Moderately Polar Soluble

As an ester with

moderate polarity,

ethyl acetate is likely

to be a good solvent

for 3-

ethoxyacrylonitrile.

Toluene Non-polar Moderately Soluble

The presence of the

non-polar ethyl and

vinyl groups in 3-

ethoxyacrylonitrile

may allow for some

solubility in non-polar

aromatic solvents like

toluene.
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Dichloromethane Polar Aprotic Soluble

Dichloromethane is a

versatile solvent

capable of dissolving

a wide range of

organic compounds

and is expected to be

a good solvent for 3-

ethoxyacrylonitrile.

Dimethylformamide

(DMF)
Polar Aprotic Soluble

DMF is a powerful

polar aprotic solvent

and is very likely to

dissolve 3-

ethoxyacrylonitrile.

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Soluble

DMSO is another

strong polar aprotic

solvent, and 3-

ethoxyacrylonitrile is

expected to be highly

soluble in it.

Note: The information in Table 2 is a qualitative assessment and should be confirmed by

experimental determination for any critical applications.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound. The following protocol outlines the general steps

involved.

5.1. Materials and Equipment

3-Ethoxyacrylonitrile

Selected solvents of high purity
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Analytical balance

Vials with screw caps

Orbital shaker or rotator

Constant temperature bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

5.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of 3-ethoxyacrylonitrile to a vial containing a known volume of

the selected solvent. The presence of undissolved solid is essential to ensure saturation.

Securely cap the vials to prevent solvent evaporation.

Place the vials in an orbital shaker or rotator within a constant temperature bath set to the

desired temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sample Separation:

After the equilibration period, allow the vials to stand undisturbed in the constant

temperature bath for a set period (e.g., 2 hours) to allow the excess solid to sediment.

Carefully withdraw a sample from the clear supernatant using a syringe.
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Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved microparticles.

Analysis:

Accurately dilute the filtered saturated solution with the appropriate solvent to a

concentration within the linear range of the analytical method.

Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometry method

to determine the concentration of 3-ethoxyacrylonitrile.

Prepare a calibration curve using standard solutions of 3-ethoxyacrylonitrile of known

concentrations to quantify the amount in the sample.

Calculation:

Calculate the solubility of 3-ethoxyacrylonitrile in the solvent using the determined

concentration and the dilution factor. The solubility is typically expressed in units such as

g/L or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of 3-ethoxyacrylonitrile.

Preparation Equilibration Separation Analysis

Start
Add excess 3-ethoxyacrylonitrile

to solvent in a vial
Agitate at constant

temperature (24-48h)
Allow excess solid

to sediment
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Click to download full resolution via product page

Caption: Workflow for solubility determination using the shake-flask method.

Conclusion
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This technical guide has summarized the available solubility information for 3-
ethoxyacrylonitrile. While quantitative data is currently limited to its aqueous solubility, a

qualitative assessment suggests good solubility in a range of common organic solvents. For

applications requiring precise solubility values, the provided experimental protocol for the

shake-flask method offers a reliable approach for their determination. Further experimental

studies are encouraged to establish a comprehensive quantitative solubility profile of 3-
ethoxyacrylonitrile in various organic solvents to aid in its broader application in research and

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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